Cas no 620547-29-7 ((2Z)-2-(2-methylphenyl)methylidene-6-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(2-methylphenyl)methylidene-6-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620547-29-7
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• CID: 5418626
• Update Time: 2025-10-29

(2Z)-2-(2-methylphenyl)methylidene-6-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2-methylphenyl)methylidene]-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one
• (2Z)-2-(2-methylphenyl)methylidene-6-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H18O3/c1-13(2)12-22-16-8-9-17-18(11-16)23-19(20(17)21)10-15-7-5-4-6-14(15)3/h4-11H,1,12H2,2-3H3
• InChI Key： KGVAMRRQMQJCNG-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(C)=C)=CC=C2C(=O)C1=CC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-methylphenyl)methylidene-6-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one

Exploring the Potential of CAS No 620547-29-7: A Comprehensive Overview

The compound with CAS No 620547-29-7, known as (2Z)-2-(2-methylphenyl)methylidene-6-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one, is a complex organic molecule with significant potential in various fields. This compound has been the subject of recent research, particularly in the realms of pharmacology and material science. Its unique structure, characterized by a benzofuranone framework and a substituted methylidene group, makes it an intriguing candidate for further exploration.

Recent studies have highlighted the compound's ability to act as a precursor in the synthesis of advanced materials. For instance, researchers have demonstrated its role in forming stable polymer networks under specific reaction conditions. This property is particularly promising for applications in high-performance coatings and adhesives. The molecule's stability under thermal and mechanical stress has also been noted, making it a potential candidate for use in aerospace and automotive industries.

In the field of pharmacology, the compound has shown intriguing bioactivity. Preclinical studies suggest that it may possess anti-inflammatory properties, which could be harnessed for developing novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has drawn attention from oncologists exploring new avenues for cancer treatment. The compound's interaction with specific receptors has been studied extensively, with findings indicating potential for drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring scalability for industrial applications. The use of green chemistry principles in its synthesis has also been reported, aligning with global efforts to promote sustainable chemical practices.

From an environmental perspective, the compound's biodegradability and eco-friendly properties have been assessed. Initial results indicate that it degrades under aerobic conditions without releasing harmful byproducts, making it a safer alternative to traditional chemicals in certain applications.

In conclusion, CAS No 620547-29-7 represents a versatile molecule with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future innovations.